2-{5,7-DIMETHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDIN-3-YL}-N-(3-PHENYLPROPYL)ACETAMIDE

• IUPAC Name: 2-(5,7-dimethyl-2,4-dioxo-1-phenylpyrido[2,3-d]pyrimidin-3-yl)-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C26H26N4O3/c1-18-16-19(2)28-24-23(18)25(32)29(26(33)30(24)21-13-7-4-8-14-21)17-22(31)27-15-9-12-20-10-5-3-6-11-20/h3-8,10-11,13-14,16H,9,12,15,17H2,1-2H3,(H,27,31)
• InChI Key: DVIFDFHMDBRUAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=O)N(C(=O)N2C3=CC=CC=C3)CC(=O)NCCCC4=CC=CC=C4)C
• Molecular Formula: C26H26N4O3
• Molecular Weight: 442.5 g/mol

Description

2-{5,7-DIMETHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDIN-3-YL}-N-(3-PHENYLPROPYL)ACETAMIDE is a complex organic compound belonging to the class of pyridopyrimidines Pyridopyrimidines are heterocyclic compounds that have shown significant biological activity and therapeutic potential

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of pyridopyrimidine derivatives typically involves multiple steps, including the formation of the pyrimidine ring and subsequent modifications to introduce various functional groups. One common method involves the reaction of 2,4-diamino-6-hydroxypyrimidine with appropriate aldehydes or ketones to form the pyridopyrimidine core . The specific synthesis of 2-{5,7-DIMETHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDIN-3-YL}-N-(3-PHENYLPROPYL)ACETAMIDE may involve additional steps to introduce the phenyl and acetamide groups .

Industrial Production Methods

Industrial production of such compounds often involves optimizing the reaction conditions to achieve high yields and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is also a critical factor in industrial production .

Chemical Reactions Analysis

Types of Reactions

2-{5,7-DIMETHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDIN-3-YL}-N-(3-PHENYLPROPYL)ACETAMIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert certain functional groups into their corresponding reduced forms.

Substitution: Substitution reactions can replace specific atoms or groups within the molecule with different ones.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction may produce compounds with fewer double bonds or oxygen atoms .

Scientific Research Applications

2-{5,7-DIMETHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDIN-3-YL}-N-(3-PHENYLPROPYL)ACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Medicine: Pyridopyrimidine derivatives have shown therapeutic potential, and this compound may be investigated for its potential medicinal properties.

Industry: It can be used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 2-{5,7-DIMETHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDIN-3-YL}-N-(3-PHENYLPROPYL)ACETAMIDE involves its interaction with specific molecular targets and pathways. Pyridopyrimidine derivatives are known to inhibit enzymes such as dihydrofolate reductase (DHFR), which is essential for the synthesis of nucleotides . By inhibiting DHFR, this compound can disrupt the synthesis of DNA and RNA, leading to cell death .

Comparison with Similar Compounds

Similar Compounds

Palbociclib: A pyridopyrimidine derivative used as a breast cancer drug.

Dilmapimod: A potential therapeutic agent for rheumatoid arthritis.

Other Pyridopyrimidines: Various pyridopyrimidine derivatives have been studied for their biological activity and therapeutic potential.

Uniqueness

2-{5,7-DIMETHYL-2,4-DIOXO-1-PHENYL-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDIN-3-YL}-N-(3-PHENYLPROPYL)ACETAMIDE is unique due to its specific structure, which includes both pyridopyrimidine and acetamide moieties. This unique combination of functional groups may confer distinct biological and chemical properties, making it a valuable compound for further research and development .